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Compound of Interest

Compound Name: Dhodh-IN-15

Cat. No.: B12424948 Get Quote

Essential Safety and Handling Guide for Dhodh-IN-
15
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Dhodh-IN-15. Adherence to these

procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
Dhodh-IN-15 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Appropriate personal protective equipment must be worn at all times when handling

this compound.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations

Eye/Face Protection
Use chemical safety goggles and/or a face

shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber), a lab coat, and closed-toe shoes. Avoid

exposing skin.

Respiratory Protection

If working with the powder form or creating

aerosols, use a NIOSH-approved respirator with

an appropriate particulate filter. Ensure

adequate ventilation, such as a chemical fume

hood.

Safe Handling and Storage
Proper handling and storage are crucial to prevent contamination and degradation of Dhodh-
IN-15.

Handling Procedures:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where the compound is handled.[1]

Wash hands thoroughly after handling.[1]

Storage Conditions:

Powder: Store at -20°C for up to 2 years.[2]

In DMSO: Store at 4°C for up to 2 weeks or at -80°C for up to 6 months.[2]

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]
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First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately:

Exposure Route First Aid Instructions

If Swallowed

Call a poison center or doctor immediately.

Rinse mouth with water. Do not induce vomiting.

[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water. Seek medical attention if

irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present. Seek prompt medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen and seek medical

attention.[1]

Disposal Plan
Dispose of Dhodh-IN-15 and its containers in accordance with local, state, and federal

regulations.

Waste Disposal: The compound and its container must be disposed of at an approved waste

disposal plant.[1]

Environmental Precautions: Avoid release into the environment as it is very toxic to aquatic

life.[1] Collect any spillage.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Dhodh-IN-15.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://dcchemicals.com/msds/MSDS_DC28920.html
https://dcchemicals.com/msds/MSDS_DC28920.html
https://dcchemicals.com/msds/MSDS_DC28920.html
https://dcchemicals.com/msds/MSDS_DC28920.html
https://www.benchchem.com/product/b12424948?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC28920.html
https://dcchemicals.com/msds/MSDS_DC28920.html
https://dcchemicals.com/msds/MSDS_DC28920.html
https://www.benchchem.com/product/b12424948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 281.27 g/mol [1]

CAS Number 1364791-88-7 [1]

IC50 (Rat Liver DHODH) 11 µM [2][3]

IC50 (Human DHODH) 0.21 µM [4]

IC50 (NCI-H226 Cancer Cells) 0.95 - 2.81 µM [4]

IC50 (HCT-116 Cancer Cells) 0.95 - 2.81 µM [4]

IC50 (MDA-MB-231 Cancer

Cells)
0.95 - 2.81 µM [4]

Experimental Protocols
While specific, detailed experimental protocols for Dhodh-IN-15 were not available in the

searched literature, the following are generalized methodologies for key experiments based on

its known function as a DHODH inhibitor.

Dihydroorotate Dehydrogenase (DHODH) Inhibition Assay:

Objective: To determine the half-maximal inhibitory concentration (IC50) of Dhodh-IN-15
against DHODH.

Materials: Recombinant human or rat DHODH, dihydroorotate, 2,6-dichloroindophenol

(DCIP), Coenzyme Q10, assay buffer (e.g., Tris-HCl with detergent), Dhodh-IN-15 stock

solution, and a microplate reader.

Procedure:

Prepare a serial dilution of Dhodh-IN-15 in the assay buffer.

In a microplate, add the DHODH enzyme to each well.

Add the diluted Dhodh-IN-15 or vehicle control to the respective wells and incubate for a

predetermined time.
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Initiate the enzymatic reaction by adding dihydroorotate and the electron acceptor DCIP.

Monitor the reduction of DCIP by measuring the decrease in absorbance at a specific

wavelength (e.g., 600 nm) over time using a microplate reader.

Calculate the rate of reaction for each concentration of the inhibitor.

Plot the reaction rates against the inhibitor concentrations and fit the data to a dose-

response curve to determine the IC50 value.

Cell Viability (Cytotoxicity) Assay:

Objective: To assess the effect of Dhodh-IN-15 on the viability of cancer cell lines.

Materials: Cancer cell lines (e.g., HCT-116, MDA-MB-231), cell culture medium, fetal bovine

serum (FBS), penicillin-streptomycin, Dhodh-IN-15 stock solution, a cell viability reagent

(e.g., MTT, CellTiter-Glo®), and a microplate reader.

Procedure:

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Treat the cells with a serial dilution of Dhodh-IN-15 or a vehicle control and incubate for a

specified period (e.g., 72 hours).

Add the cell viability reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time to allow for color development or luminescence

generation.

Measure the absorbance or luminescence using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control for each

concentration.

Plot the cell viability against the inhibitor concentrations and determine the IC50 value.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Dhodh-IN-15 and a typical

experimental workflow for its evaluation.
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Caption: Inhibition of DHODH by Dhodh-IN-15 in the pyrimidine biosynthesis pathway.
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Caption: A typical workflow for evaluating the cytotoxicity of Dhodh-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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